7-Chloro-1H-indazol-6-OL

• IUPAC Name: 7-chloro-1H-indazol-6-ol
• InChI: InChI=1S/C7H5ClN2O/c8-6-5(11)2-1-4-3-9-10-7(4)6/h1-3,11H,(H,9,10)
• InChI Key: VEKROWQEXHUPDY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C2=C1C=NN2)Cl)O
• Molecular Formula: C7H5ClN2O
• DSSTOX Substance ID: DTXSID10606597
• Molecular Weight: 168.58 g/mol
• CAS RN: 705927-38-4

Description

7-Chloro-1H-indazol-6-OL is a type of indazole-containing heterocyclic compound. Indazole-containing compounds have a wide variety of medicinal applications such as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents.

Synthesis Analysis

The synthesis of indazoles has been a subject of interest in recent years. The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The molecular structure of 7-Chloro-1H-indazol-6-OL is represented by the linear formula C7H5CLN2O.

Chemical Reactions Analysis

Indazoles have been synthesized through various methods, including reactions under catalyst- and solvent-free conditions, Cu2O-mediated cyclization of o-haloaryl-N-tosylhydrazones, Ag-catalyzed nitration–annulation with tert-butyl nitrite, iodine-mediated intramolecular aryl and sp3 C–H amination, and metal-free reaction of aryl-hydrazones with montmorillonite K-10 under O2 atmosphere.

Physical And Chemical Properties Analysis

The molecular weight of 7-Chloro-1H-indazol-6-OL is 168.58. More specific physical and chemical properties are not available in the sources.

Scientific Research Applications

Chemical Structure and Properties

• 2H-Indazole Tautomers : The study by Sigalov et al. (2019) focuses on 2H-Indazole tautomers, including compounds similar to 7-Chloro-1H-indazol-6-OL. These compounds demonstrate unique properties in their crystal forms and solutions, showing the possibility of hydrogen bond formation and tautomerization, which could be relevant in chemical synthesis and material science (Sigalov, Afonin, Sterkhova, & Shainyan, 2019).

Crystallography and Molecular Conformation

• Crystal Structure Studies : Research by Chicha et al. (2014) provides insights into the crystal structure of compounds related to 7-Chloro-1H-indazol-6-OL, like N-(1-allyl-3-chloro-1H-indazol-5-yl)-4-methylbenzenesulfonamide. These studies are crucial for understanding the molecular conformation and potential applications in material science and molecular design (Chicha, Rakib, Chigr, Saadi, & El Ammari, 2014).

Synthesis and Bioactivity

• Synthesis and Biological Importance : A study by Samadhiya et al. (2012) explores the synthesis of derivatives of 6-nitro-1H-indazole, which is structurally related to 7-Chloro-1H-indazol-6-OL. These compounds exhibit notable antibacterial, antifungal, and anti-inflammatory activities, highlighting the potential for pharmaceutical and medicinal applications (Samadhiya, Sharma, Srivastava, & Srivastava, 2012).

Antimicrobial Evaluation

• Antimicrobial Properties : Gopalakrishnan et al. (2009) designed and evaluated new derivatives of 2-phenyl-2H-indazol-3-ols for antimicrobial properties. These compounds, including those structurally similar to 7-Chloro-1H-indazol-6-OL, have been found to be effective against various bacterial and fungal strains, indicating their potential use in developing new antimicrobial agents (Gopalakrishnan, Thanusu, & Kanagarajan, 2009).

Safety and Hazards

While specific safety and hazard information for 7-Chloro-1H-indazol-6-OL is not available, general precautions include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, and evacuating personnel to safe areas.

Future Directions

Indazole-containing derivatives have gained considerable attention in the field of medicinal chemistry due to their versatile biological activities. Therefore, it can be expected that future research will continue to explore the medicinal properties of indazole compounds like 7-Chloro-1H-indazol-6-OL for the treatment of various pathological conditions.